![molecular formula C20H21N5O4 B2488472 N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide CAS No. 1209607-14-6](/img/no-structure.png)
N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
Description
Scientific Research Applications
- The Biginelli reaction was employed to synthesize LaSOM® 293, which belongs to the class of 3,4-dihydropyrimidinones (DHPMs). These compounds have been investigated for their pharmacological effects, particularly in anticancer drug development .
- Monastrol, a DHPM, acts as a kinesin-5 inhibitor, disrupting the separation of genetic material during mitosis. Inhibition of this enzyme leads to cell cycle arrest and apoptosis .
Anticancer Research
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is the pyrazole derivative, which is synthesized from 3-methyl-1H-pyrazole-5-carboxylic acid and 6-oxo-4-propyl-1,6-dihydropyrimidine-2-carboxylic acid. The second intermediate is the benzo[b][1,4]dioxine derivative, which is synthesized from 2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid. These two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "3-methyl-1H-pyrazole-5-carboxylic acid", "6-oxo-4-propyl-1,6-dihydropyrimidine-2-carboxylic acid", "2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid", "coupling reagents (e.g. EDC, HOBt, DIPEA)", "solvents (e.g. DMF, DCM, EtOAc)" ], "Reaction": [ "Synthesis of pyrazole intermediate: 3-methyl-1H-pyrazole-5-carboxylic acid is reacted with 6-oxo-4-propyl-1,6-dihydropyrimidine-2-carboxylic acid in the presence of coupling reagents (e.g. EDC, HOBt, DIPEA) and a suitable solvent (e.g. DMF, DCM, EtOAc) to form the pyrazole intermediate.", "Synthesis of benzo[b][1,4]dioxine intermediate: 2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid is reacted with coupling reagents (e.g. EDC, HOBt, DIPEA) and a suitable solvent (e.g. DMF, DCM, EtOAc) to form the benzo[b][1,4]dioxine intermediate.", "Coupling of intermediates: The pyrazole and benzo[b][1,4]dioxine intermediates are coupled using standard peptide coupling reagents (e.g. EDC, HOBt, DIPEA) and a suitable solvent (e.g. DMF, DCM, EtOAc) to form the final product, N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide." ] } | |
CAS RN |
1209607-14-6 |
Product Name |
N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide |
Molecular Formula |
C20H21N5O4 |
Molecular Weight |
395.419 |
IUPAC Name |
N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
InChI |
InChI=1S/C20H21N5O4/c1-3-6-13-10-18(26)23-20(21-13)25-17(9-12(2)24-25)22-19(27)16-11-28-14-7-4-5-8-15(14)29-16/h4-5,7-10,16H,3,6,11H2,1-2H3,(H,22,27)(H,21,23,26) |
InChI Key |
COMZLEBVOYLJAN-UHFFFAOYSA-N |
SMILES |
CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3COC4=CC=CC=C4O3 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-methylsulfonylbenzamide](/img/structure/B2488389.png)
![N-{4-[(2-chlorophenyl)sulfonyl]phenyl}-2,6-difluorobenzenecarboxamide](/img/structure/B2488391.png)
![N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-2-methyl-3-nitrobenzamide](/img/structure/B2488392.png)
![2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)-N-((tetrahydrofuran-2-yl)methyl)propanamide](/img/structure/B2488394.png)
![Ethyl 3-[(4-bromophenyl)amino]-2-cyanoprop-2-enoate](/img/structure/B2488396.png)
![5-(4-fluorobenzyl)-N-isobutyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2488397.png)
![2-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)acetamide](/img/structure/B2488403.png)
![N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B2488404.png)
